Cas no 87656-31-3 (Methyl 2-(dimethoxymethyl)benzoate)

Methyl 2-(dimethoxymethyl)benzoate structure

87656-31-3 structure

Product Name:Methyl 2-(dimethoxymethyl)benzoate

CAS No:87656-31-3

Molecular Formula:C₁₁H₁₄O₄

Molecular Weight:210.226463794708

CID:653922

PubChem ID:13128188

Methyl 2-(dimethoxymethyl)benzoate Properties

Names and Identifiers

- Methyl 2-(dimethoxymethyl)benzoate
- 2-(dimethoxymethyl)Benzoic acid methyl ester
- DTXSID20520215
- Methyl2-(dimethoxymethyl)benzoate
- 87656-31-3
- 2-(diMethoxyMethyl)Methyl benzoate
- DA-17962
- +Expand
- InChIKey： QKCDMILBEDJZTM-UHFFFAOYSA-N
- Inchi： 1S/C11H14O4/c1-13-10(12)8-6-4-5-7-9(8)11(14-2)15-3/h4-7,11H,1-3H3
- SMILES： O=C(C1C(C(OC)OC)=CC=CC=1)OC

Computed Properties

Exact Mass: 210.08920892g/mol
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 5
Monoisotopic Mass: 210.08920892g/mol
Heavy Atom Count: 15
Complexity: 201
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2
Topological Polar Surface Area: 44.8Å²

Methyl 2-(dimethoxymethyl)benzoate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Alichem	A019096393-1g	Methyl 2-(dimethoxymethyl)benzoate	87656-31-3	95%	1g	$646.84	2023-08-31
Chemenu	CM153960-1g	methyl 2-(dimethoxymethyl)benzoate	87656-31-3	95%	1g	$729	2023-01-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1745040-1g	Methyl 2-(dimethoxymethyl)benzoate	87656-31-3	98%	1g	￥6213.00

Methyl 2-(dimethoxymethyl)benzoate Synthesis

Synthetic Circuit 1

149-73-5

149-73-5

119-67-5

119-67-5

67-56-1

67-56-1

87656-31-3

87656-31-3

Reaction Conditions

1.1 Reagents: Sulfuric acid Solvents: Methanol ; 1 d, reflux
1.2 Reagents: Sodium bicarbonate Solvents: Water

Reference

Strongest π-metal orbital coupling in a porphyrin/gold cluster system

Tanaka, Daisuke; et al, Chemical Science, 2014, 5(5), 2007-2010

Synthetic Circuit 2

149-73-5

149-73-5

119-67-5

119-67-5

67-56-1

67-56-1

87656-31-3

87656-31-3

Reaction Conditions

Reference

2-(Dimethoxymethyl)benzyl alcohol: a convenient isobenzofuran precursor

Smith, James G.; et al, Journal of Organic Chemistry, 1983, 48(26), 5361-2

Synthetic Circuit 3

4122-56-9

4122-56-9

67-56-1

67-56-1

87656-31-3

87656-31-3

Reaction Conditions

1.1 Reagents: Titanium tetrachloride Solvents: Dichloromethane ; 30 min, 0 °C
1.2 Reagents: Triethylamine ; 3 h, rt

Reference

Sulfatase activity assay using an activity-based probe by generation of N-methyl isoindole under reducing conditions

Yoon, Hey Young; et al, Analytical Biochemistry, 2017, 526, 33-38

Synthetic Circuit 4

581-40-8

581-40-8

67-56-1

67-56-1

87656-31-3

87656-31-3

22882-31-1

22882-31-1

4122-57-0

4122-57-0

4122-56-9

4122-56-9

643-79-8

643-79-8

131-11-3

131-11-3

Reaction Conditions

1.1 Reagents: Ozone Solvents: Methanol

Reference

Aqueous ozonolysis products of methyl- and dimethylnaphthalenes

Gaul, Michael D.; et al, Environmental Science and Technology, 1987, 21(8), 777-84

Methyl 2-(dimethoxymethyl)benzoate Raw materials

Methyl 2-(dimethoxymethyl)benzoate Preparation Products

Methyl 2-(dimethoxymethyl)benzoate Related Literature

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Ho Viet Thang,Gianfranco Pacchioni Phys. Chem. Chem. Phys., 2019,21, 369-377
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Dhiraj P. Murale,Yoon-Sup Lee,David G. Churchill Chem. Commun., 2014,50, 359-361
3. [Et3NH][HSO4]-catalyzed eco-friendly and expeditious synthesis of thiazolidine and oxazolidine derivatives†

Ali Mohammed Malla,Mehtab Parveen,Faheem Ahmad,Shaista Azaz,Mahboob Alam RSC Adv., 2015,5, 19552-19569
4. Structural diversity and biological relevance of benzenoid and atypical ansamycins and their congeners

Natalia Skrzypczak,Piotr Przybylski Nat. Prod. Rep., 2022,39, 1678-1704
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Mengmeng Xing,Qian Sun,Chun Zeng,Huize Wang,Dan Zhao,Ning Zhang,Sanguo Hong RSC Adv., 2017,7, 18830-18837
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Anal. Proc., 1994,31, 67-68
7. Notes from the Reports of Public Analysts

Analyst, 1922,47, 167-170
8. Selective detection of inorganic phosphates in live cells based on a responsive fluorescence probe†

Huan Feng,Yue Wang,Hongmin Jia,Qian Han,Qingtao Meng,Zhiqiang Zhang New J. Chem., 2017,41, 9623-9630
9. Computational identification of natural product inhibitors against EGFR double mutant (T790M/L858R) by integrating ADMET, machine learning, molecular docking and a dynamics approach†

Subhash M. Agarwal,Prajwal Nandekar,Ravi Saini RSC Adv., 2022,12, 16779-16789
10. Interface mediated semiconducting to metallic like transition in ultrathin Bi2Se3 films on (100) SrTiO3 grown by molecular beam epitaxy†

Anil K. Debnath,R. Prasad,Ajay Singh,Soumen Samanta,Ashwini Kumar,Anil Bohra,Debarati Bhattacharya,Saibal Basu,Niraj Joshi,Dinesh K. Aswal,S. K. Gupta RSC Adv., 2015,5, 87897-87902

87656-31-3 (Methyl 2-(dimethoxymethyl)benzoate) Related Products

42228-16-0(Benzoic acid,4-(dimethoxymethyl)-, methyl ester)

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